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Compound of Interest

Compound Name: Butyl laurate

Cat. No.: B087112 Get Quote

This guide provides a comprehensive cross-validation of the physicochemical properties of

butyl laurate against established literature data. It also presents a comparative analysis with

other common laurate esters, offering researchers, scientists, and drug development

professionals a reliable reference for formulation and experimental design. The data is

presented in a clear, tabular format, supplemented by detailed experimental protocols and a

logical workflow for data validation.

Comparative Analysis of Laurate Ester Properties
The following table summarizes the key physical properties of butyl laurate and several

alternative laurate esters, as compiled from various scientific literature sources. These values

are essential for predicting the behavior of these compounds in various applications, from

solvent systems to drug delivery matrices.
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Property
Butyl
Laurate

Methyl
Laurate

Ethyl
Laurate

Propyl
Laurate

Isopropyl
Laurate

Isoamyl
Laurate

Density

(g/mL)

0.855 @

25°C[1][2]

0.87 @

25°C[3]

0.863 @

25°C[4]

0.862 @

25°C

0.851-

0.857 @

25°C

0.856 @

25°C

Boiling

Point (°C)

180 @ 18

mmHg

262 @ 766

mmHg
269

290-291 @

760 mmHg
196 260-270

Melting

Point (°C)
-10 4-5 -10 N/A

4.2

(estimate)

-30

(approx.)

Refractive

Index

(n20/D)

1.435
1.431-

1.432
1.432

1.430-

1.436

1.427-

1.433
1.436

Experimental Protocols for Property Determination
Accurate determination of physicochemical properties is paramount for reliable research. The

following are standard experimental protocols for measuring the key properties listed above.

Density Determination
The density of a liquid can be determined using several methods, including:

Pycnometer Method: A pycnometer, a flask with a specific volume, is weighed empty, then

filled with the liquid and weighed again. The density is calculated by dividing the mass of the

liquid by the volume of the pycnometer. This method is highly accurate.

Hydrometer Method: A hydrometer is floated in the liquid, and the density is read directly

from the calibrated scale on the instrument's stem. This method is quick but generally less

accurate than the pycnometer method.

Oscillating U-tube Method: This method measures the oscillation frequency of a U-shaped

tube filled with the liquid. The frequency is related to the density of the liquid. Digital density

meters often employ this principle for rapid and precise measurements.
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Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Distillation Method: The liquid is heated in a distillation apparatus. The temperature at which

the liquid actively boils and the vapor condenses is recorded as the boiling point. This

method also serves to purify the liquid.

Thiele Tube Method: A small amount of the liquid is heated in a test tube along with an

inverted capillary tube. The temperature at which a continuous stream of bubbles emerges

from the capillary, and then upon cooling, the liquid is drawn back into the capillary, is taken

as the boiling point. This micro-method is suitable for small sample volumes.

Melting Point Determination
For compounds that are solid at room temperature, the melting point is a key indicator of purity.

Capillary Method: A small amount of the powdered solid is packed into a capillary tube and

heated in a melting point apparatus. The temperature range over which the solid melts is

recorded. A sharp melting range typically indicates a pure compound.

Refractive Index Determination
The refractive index measures how much the path of light is bent, or refracted, when it enters a

material.

Abbe Refractometer: This instrument is commonly used to measure the refractive index of

liquids. A few drops of the liquid are placed on the prism, and the refractive index is read

directly from a scale while looking through the eyepiece. The temperature must be carefully

controlled as the refractive index is temperature-dependent.

Cross-Validation Workflow
The process of cross-validating experimentally determined properties with literature data is a

critical step in ensuring data integrity. The following diagram illustrates this logical workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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